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Introduction
The 2'-5' oligoadenylate (2-5A)/RNase L system is a critical component of the innate immune

response to viral infections.[1][2] Activation of this pathway leads to the degradation of both

viral and cellular RNA, thereby inhibiting viral replication and inducing an antiviral state. The

primary activator of RNase L is 2-5A, a series of 2'-5'-linked oligoadenylates synthesized by

interferon-inducible oligoadenylate synthetases (OAS) upon sensing viral double-stranded RNA

(dsRNA). Direct introduction of the RNase L ligand 2 (a synthetic 2-5A analog) into cells

provides a powerful tool to specifically activate this antiviral pathway and study its effects on

various viral infections, bypassing the need for interferon stimulation or dsRNA sensing.

These application notes provide detailed protocols and quantitative data for utilizing RNase L
ligand 2 in viral infection models to assess its antiviral efficacy and elucidate the role of the

RNase L pathway in controlling different viruses.

Signaling Pathway of RNase L Activation
Upon viral infection, the production of dsRNA activates OAS enzymes to synthesize 2-5A.[3]

This ligand then binds to and activates RNase L, a latent endoribonuclease. Activated RNase L

dimerizes and cleaves single-stranded viral and cellular RNAs, leading to an inhibition of

protein synthesis and a potent antiviral response.[2][3] The cleavage of cellular RNA, including
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ribosomal RNA (rRNA), can also trigger stress response pathways and apoptosis, further

contributing to the clearance of infected cells.[4]
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Experimental Workflow for RNase L Ligand 2 Antiviral Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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